Cas no 1249269-39-3 (3-(aminomethyl)pyrrolidine-1-carboxamide)

• Product Name: 3-(aminomethyl)pyrrolidine-1-carboxamide
• CAS No: 1249269-39-3
• MF: C₆H₁₃N₃O
• MW: 143.186920881271
• MDL: MFCD16667677
• CID: 5167774
• PubChem ID: 62063038
• Update Time: 2023-11-24

3-(aminomethyl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)pyrrolidine-1-carboxamide
• 1-Pyrrolidinecarboxamide, 3-(aminomethyl)-

• MDL： MFCD16667677
• Inchi： 1S/C6H13N3O/c7-3-5-1-2-9(4-5)6(8)10/h5H,1-4,7H2,(H2,8,10)
• InChI Key： ZKZFDOOBJYSKFU-UHFFFAOYSA-N
• SMILES： O=C(N)N1CCC(CN)C1

Computed Properties

• Exact Mass: 143.106
• Monoisotopic Mass: 143.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidinecarboxamides